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Compound of Interest

Compound Name: 3-(2-Fluorophenyl)cyclopentanone

CAS No.: 1181615-31-5

Cat. No.: B2968102

Get Quote

Executive Summary
In modern medicinal chemistry and drug development, functionalized cyclic ketones serve as

critical building blocks for synthesizing complex active pharmaceutical ingredients (APIs),

including kinase inhibitors and CNS-active agents. 3-(2-Fluorophenyl)cyclopentanone (CAS:

1181615-31-5) is a highly versatile intermediate[1]. However, the very structural features that

make it synthetically valuable—an electrophilic carbonyl core paired with a lipophilic fluorinated

aryl ring—also dictate its toxicological profile.

As a Senior Application Scientist, I approach safety data sheets (SDS) not as a list of arbitrary

rules, but as a biological reflection of a molecule's physicochemical properties. This whitepaper

decodes the mechanistic toxicology of 3-(2-Fluorophenyl)cyclopentanone and establishes a

self-validating protocol for its safe handling, ensuring that researchers can utilize this

compound without compromising laboratory safety or scientific integrity.

Physicochemical & Hazard Profile
To understand the handling requirements, we must first quantify the molecule's physical

parameters. The data below synthesizes standard SDS metrics into a comparative
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framework[1][2].

Parameter Data / Value Mechanistic Implication

Chemical Name
3-(2-

Fluorophenyl)cyclopentanone

Core scaffold dictates reactivity

and biological partitioning.

CAS Number 1181615-31-5
Unique identifier for regulatory

tracking[3].

Molecular Formula C11H11FO

Presence of fluorine increases

metabolic stability and

lipophilicity[1].

Molecular Weight 178.21 g/mol

Low molecular weight

facilitates rapid dermal and

mucosal absorption.

GHS Classification Acute Tox. 4 (Oral) H302: Harmful if swallowed.

Skin Irrit. 2 H315: Causes skin irritation[2].

Eye Irrit. 2
H319: Causes serious eye

irritation[2].

STOT SE 3
H335: May cause respiratory

irritation.

Mechanistic Toxicology: The Causality of Irritation
Standard safety data sheets state what a chemical does (e.g., "Causes skin irritation"), but they

rarely explain why. Understanding the causality behind the H315 and H319 hazard statements

is critical for anticipating risks.

The toxicity of 3-(2-Fluorophenyl)cyclopentanone is driven by two synergistic structural

features:

Electrophilic Carbonyl Reactivity: The bond angle of the 5-membered cyclopentanone ring

(~108°) creates slight internal ring strain compared to a 6-membered ring. This marginally

increases the electrophilicity of the carbonyl carbon, making it highly susceptible to
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nucleophilic attack by primary amines (such as lysine residues found in epidermal keratin or

corneal proteins) to relieve

to

strain.

Lipophilic Partitioning: The highly electronegative fluorine atom exerts an inductive electron-

withdrawing effect (-I effect), further polarizing the carbonyl bond. More importantly, the 2-

fluorophenyl group significantly increases the molecule's partition coefficient (LogP). This

allows the compound to rapidly bypass the aqueous barriers of the eye and penetrate the

lipid-rich stratum corneum of the skin, delivering the reactive electrophile directly to cellular

targets.

When these two features combine, the molecule penetrates biological membranes and forms

covalent Schiff base adducts with tissue proteins, triggering rapid denaturation and the

inflammatory cascades recognized as H315 and H319.
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Caption: Biochemical mechanism of H315/H319 irritation via electrophilic protein binding and

lipophilic partitioning.

Self-Validating Experimental Protocol: Handling &
Decontamination
In advanced laboratory settings, relying purely on passive PPE is insufficient. A robust safety

protocol must be self-validating—meaning the workflow includes built-in analytical checks to

confirm that exposure risks have been successfully mitigated.
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Because 3-(2-Fluorophenyl)cyclopentanone is a reactive, penetrating liquid, standard latex

gloves offer inadequate protection. Nitrile or butyl rubber gloves are mandatory. Furthermore, to

validate that fume hoods and glassware are free of residual ketone post-experiment, we

employ a 2,4-Dinitrophenylhydrazine (2,4-DNPH) validation swab test. 2,4-DNPH reacts

specifically with carbonyls to form a bright yellow/orange precipitate, acting as a visual alarm

for contamination.

Step-by-Step Methodology
Phase 1: Preparation and Execution

PPE Verification: Don double-layered nitrile gloves, a chemically resistant lab coat, and

tightly sealed safety goggles (to prevent vapor-induced H319 eye irritation).

Closed-System Transfer: Inside a certified fume hood, transfer the 3-(2-
Fluorophenyl)cyclopentanone using a gas-tight syringe. Avoid pouring the liquid to prevent

micro-aerosolization, which triggers H335 respiratory irritation.

Reaction Monitoring: Execute the synthetic step (e.g., reductive amination or Grignard

addition). Monitor the depletion of the ketone via TLC or LCMS to ensure minimal unreacted

starting material remains.

Phase 2: Quenching and Self-Validation 4. Chemical Quenching: If unreacted ketone remains

post-reaction, do not dispose of it directly into aqueous waste. Add a mild reducing agent (e.g.,

in methanol) to reduce the reactive ketone to the relatively inert 3-(2-
fluorophenyl)cyclopentanol. 5. The 2,4-DNPH Validation Swab (Critical Step): After washing the
reaction glassware, swab the interior surfaces with a cotton swab dampened with a 2,4-DNPH
indicator solution.

Negative Result: Swab remains clear/pale yellow. Decontamination is validated.
Positive Result: Swab turns bright orange. Ketone contamination persists; re-wash with
acetone and repeat.

Waste Segregation: Dispose of the validated, neutralized organic layers into designated

halogenated/non-halogenated organic waste streams.
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Caption: Self-validating experimental workflow utilizing 2,4-DNPH to ensure complete ketone

decontamination.

Environmental Fate and Storage Compliance
To maintain regulatory compliance and chemical stability, 3-(2-Fluorophenyl)cyclopentanone
must be managed with an understanding of its environmental and physical degradation

pathways.
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Storage Conditions: Store under an inert atmosphere (Argon or Nitrogen) in a cool, dark

environment (2-8°C is optimal for long-term storage of reactive cyclic ketones). Exposure to

ambient oxygen and light can lead to slow auto-oxidation or Baeyer-Villiger type degradation

pathways.

Ecotoxicity: While specific aquatic toxicity data may be limited, fluorinated organic

compounds generally exhibit high environmental persistence. The lipophilic nature of the

molecule suggests a potential for bioaccumulation. Therefore, it must strictly be kept out of

municipal aqueous waste streams and treated via high-temperature incineration by certified

chemical waste facilities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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